Cas no 1806456-85-8 (Methyl 3-(2-bromopropanoyl)-5-methylbenzoate)

• Product Name: Methyl 3-(2-bromopropanoyl)-5-methylbenzoate
• CAS No: 1806456-85-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5005974
• Update Time: 2025-06-08

Methyl 3-(2-bromopropanoyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromopropanoyl)-5-methylbenzoate

• Inchi： 1S/C12H13BrO3/c1-7-4-9(11(14)8(2)13)6-10(5-7)12(15)16-3/h4-6,8H,1-3H3
• InChI Key： RPNQQZIBOUUSNX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(=O)OC)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(2-bromopropanoyl)-5-methylbenzoate

Methyl 3-(2-bromopropanoyl)-5-methylbenzoate: A Comprehensive Overview

Methyl 3-(2-bromopropanoyl)-5-methylbenzoate, with the CAS number 1806456-85-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 3-(2-bromopropanoyl)-5-methylbenzoate, is a derivative of benzoic acid, featuring a methyl group at the 3-position and a brominated propanoyl substituent at the 5-position. Its structure makes it a valuable molecule for exploring various chemical reactions and applications.

The synthesis of Methyl 3-(2-bromopropanoyl)-5-methylbenzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent bromination. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing reaction times and improving yields. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse chemical processes.

One of the most notable applications of Methyl 3-(2-bromopropanoyl)-5-methylbenzoate is in the development of advanced materials. Researchers have explored its potential as a precursor for polymeric materials with tailored properties, such as high thermal stability and mechanical strength. For instance, studies published in *Advanced Materials* highlight its role in creating novel polyurethanes with enhanced durability under extreme conditions.

In the pharmaceutical industry, Methyl 3-(2-bromopropanoyl)-5-methylbenzoate has shown promise as an intermediate in drug synthesis. Its unique structure allows for the incorporation of bioactive groups, enabling the design of molecules with specific therapeutic effects. Recent research in *Journal of Medicinal Chemistry* demonstrates its utility in developing anti-inflammatory agents with reduced side effects.

The compound's electronic properties also make it a candidate for use in organic electronics. Investigations into its ability to act as an electron acceptor in organic photovoltaic devices have revealed potential improvements in device efficiency. Publications in *Nature Communications* detail how its structure enhances charge transport properties, paving the way for more efficient solar cells.

Moreover, Methyl 3-(2-bromopropanoyl)-5-methylbenzoate has been utilized in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention characteristics make it ideal for calibrating high-performance liquid chromatography (HPLC) systems, ensuring accurate quantification of related compounds.

Recent breakthroughs in green chemistry have also extended to the synthesis and application of Methyl 3-(2-bromopropanoyl)-5-methylbenzoate. Researchers have developed environmentally friendly methods to produce this compound using renewable feedstocks and biocatalysts. These sustainable approaches align with global efforts to reduce chemical waste and promote eco-friendly practices.

In conclusion, Methyl 3-(2-bromopropanoyl)-5-methylbenzoate stands out as a versatile compound with applications spanning multiple disciplines. Its structural features and reactivity continue to inspire innovative research directions, from material science to pharmaceutical development. As advancements in synthetic methodologies and characterization techniques unfold, the potential of this compound is expected to grow further, solidifying its role as a key player in modern chemistry.